Cas no 850928-49-3 (4-(benzenesulfonyl)-2-(furan-2-yl)-5-{(4-methylphenyl)methylsulfanyl}-1,3-oxazole)

• Product Name: 4-(benzenesulfonyl)-2-(furan-2-yl)-5-{(4-methylphenyl)methylsulfanyl}-1,3-oxazole
• CAS No: 850928-49-3
• MF: C₂₁H₁₇NO₄S₂
• MW: 411.493983030319
• CID: 5916884
• PubChem ID: 2157198
• Update Time: 2025-11-04

4-(benzenesulfonyl)-2-(furan-2-yl)-5-{(4-methylphenyl)methylsulfanyl}-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(furan-2-yl)-5-((4-methylbenzyl)thio)-4-(phenylsulfonyl)oxazole
• Oxazole, 2-(2-furanyl)-5-[[(4-methylphenyl)methyl]thio]-4-(phenylsulfonyl)-
• 850928-49-3
• 4-(benzenesulfonyl)-2-(furan-2-yl)-5-[(4-methylphenyl)methylsulfanyl]-1,3-oxazole
• F0586-0478
• AB00684530-01
• AKOS005674068
• 4-(BENZENESULFONYL)-2-(FURAN-2-YL)-5-{[(4-METHYLPHENYL)METHYL]SULFANYL}-1,3-OXAZOLE
• 4-(benzenesulfonyl)-2-(furan-2-yl)-5-{(4-methylphenyl)methylsulfanyl}-1,3-oxazole

• Inchi： 1S/C21H17NO4S2/c1-15-9-11-16(12-10-15)14-27-21-20(22-19(26-21)18-8-5-13-25-18)28(23,24)17-6-3-2-4-7-17/h2-13H,14H2,1H3
• InChI Key： ZAHFJAFVXJVMGS-UHFFFAOYSA-N
• SMILES： O1C(SCC2=CC=C(C)C=C2)=C(S(C2=CC=CC=C2)(=O)=O)N=C1C1=CC=CO1

Computed Properties

• Exact Mass: 411.05990037g/mol
• Monoisotopic Mass: 411.05990037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 609.6±65.0 °C(Predicted)
• pka: -4.34±0.10(Predicted)

Additional information on 4-(benzenesulfonyl)-2-(furan-2-yl)-5-{(4-methylphenyl)methylsulfanyl}-1,3-oxazole

Research Brief on 4-(benzenesulfonyl)-2-(furan-2-yl)-5-{(4-methylphenyl)methylsulfanyl}-1,3-oxazole (CAS: 850928-49-3)

The compound 4-(benzenesulfonyl)-2-(furan-2-yl)-5-{(4-methylphenyl)methylsulfanyl}-1,3-oxazole (CAS: 850928-49-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of this oxazole derivative in modulating key biological pathways, particularly those involved in inflammation and cancer. The presence of the benzenesulfonyl and furan-2-yl moieties contributes to its ability to interact with specific protein targets, such as kinases and G-protein-coupled receptors (GPCRs). Preliminary in vitro and in vivo studies suggest that this compound exhibits promising anti-inflammatory and anti-proliferative effects, making it a candidate for further drug development.

The synthesis of 4-(benzenesulfonyl)-2-(furan-2-yl)-5-{(4-methylphenyl)methylsulfanyl}-1,3-oxazole involves a multi-step process, including the condensation of furan-2-carbaldehyde with benzenesulfonyl chloride, followed by the introduction of the 4-methylphenylmethylsulfanyl group. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in biological assays and preclinical studies.

In terms of biological activity, the compound has demonstrated inhibitory effects on NF-κB and STAT3 signaling pathways, which are critical in the regulation of inflammation and cancer progression. These findings are supported by molecular docking studies, which reveal strong binding affinities for key residues in the active sites of these proteins. Additionally, the compound's pharmacokinetic properties, such as its metabolic stability and oral bioavailability, are currently under investigation to assess its suitability as a therapeutic agent.

Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Future research directions may include structural modifications to enhance its potency and reduce potential toxicity. Collaborative efforts between chemists and biologists will be essential to translate these findings into clinically viable treatments.

In conclusion, 4-(benzenesulfonyl)-2-(furan-2-yl)-5-{(4-methylphenyl)methylsulfanyl}-1,3-oxazole represents a promising scaffold for the development of novel anti-inflammatory and anti-cancer agents. Continued research into its mechanism of action and therapeutic potential will be crucial for advancing this compound into the next stages of drug development.